molecular formula C13H19Cl B8529695 2,4,6-Triethylbenzyl chloride

2,4,6-Triethylbenzyl chloride

Cat. No.: B8529695
M. Wt: 210.74 g/mol
InChI Key: NXWILBDICKPUGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4,6-Triethylbenzyl chloride is a useful research compound. Its molecular formula is C13H19Cl and its molecular weight is 210.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H19Cl

Molecular Weight

210.74 g/mol

IUPAC Name

2-(chloromethyl)-1,3,5-triethylbenzene

InChI

InChI=1S/C13H19Cl/c1-4-10-7-11(5-2)13(9-14)12(6-3)8-10/h7-8H,4-6,9H2,1-3H3

InChI Key

NXWILBDICKPUGG-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(C(=C1)CC)CCl)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 81.1 g of 1,3,5-triethylbenzene, 60.4 g of chloromethyl methyl ether and 6.0 g of acetic acid was stirred in a sealed tube at 120° C. for 7 hours. The reaction mixture was poured into 500 ml of water and extracted with hexane. The organic layer was washed with an aqueous sodium bicarbonate solution, dried over anhydrous magnesium sulfate and then concentrated. The residue was distilled under reduced pressure to obtain 68.07 g of 2,4,6-triethylbenzyl chloride. Boiling point: 88 to 98° C. (0.18 kPa).
Quantity
81.1 g
Type
reactant
Reaction Step One
Quantity
60.4 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step Two

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